Cas no 1105189-14-7 (5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine)

• Product Name: 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine
• CAS No: 1105189-14-7
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• MDL: MFCD11987023
• CID: 4560559
• PubChem ID: 33680150
• Update Time: 2025-06-12

5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-N-(2-morpholin-4-ylethyl)-1,3-benzothiazol-2-amine
• 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine

• MDL： MFCD11987023
• Inchi： 1S/C14H19N3O2S/c1-18-11-2-3-13-12(10-11)16-14(20-13)15-4-5-17-6-8-19-9-7-17/h2-3,10H,4-9H2,1H3,(H,15,16)
• InChI Key： QCKUZLYNMHDONE-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(OC)C=C2N=C1NCCN1CCOCC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 448.7±55.0 °C at 760 mmHg
• Flash Point: 225.2±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine

Introduction to 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine and Its Significance in Modern Chemical Biology

5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine, identified by its CAS number 1105189-14-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine features a unique structural framework that combines a benzothiazole core with an N-morpholine ethyl side chain, making it a promising candidate for various biological applications. The benzothiazole moiety is well-documented for its pharmacological properties, while the morpholine group introduces additional functional flexibility, enhancing the compound's potential as a bioactive molecule.

The structural design of 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine underscores its versatility in drug discovery. The presence of the 5-methoxy substituent on the benzothiazole ring modulates electronic and steric properties, influencing interactions with biological targets. This modification is particularly relevant in the development of selective modulators for enzymes and receptors involved in therapeutic pathways. The N-morpholine ethyl chain further extends the compound's pharmacophoric space, allowing for fine-tuning of binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for novel therapeutics. Studies indicate that the benzothiazole core can interact with various biological targets, including kinases and transcription factors, which are pivotal in cancer and inflammatory diseases. The morpholine ethyl side chain enhances solubility and bioavailability, critical factors for drug development. These attributes make 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine an attractive candidate for further exploration in medicinal chemistry.

In vitro studies have begun to elucidate the mechanistic aspects of this compound. Initial research suggests that it may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by altering enzyme conformation. The 5-methoxy group appears to play a crucial role in modulating binding interactions, potentially enhancing potency while minimizing off-target effects. Additionally, the morpholine ethyl chain contributes to favorable pharmacokinetic properties, such as improved metabolic stability and reduced clearance rates.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation of compounds like 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine. Predictive models have identified potential therapeutic applications based on structural similarity to known bioactive molecules. These computational approaches have guided experimental design, reducing time-to-discovery and optimizing synthetic routes. Such innovations underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing pharmaceutical research.

Preclinical studies are underway to assess the safety and efficacy of derivatives of 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine. Animal models have provided insights into its pharmacological profile, including dose-response relationships and tissue distribution. Preliminary findings suggest that this compound may exhibit low toxicity profiles, making it a promising candidate for further clinical development. However, comprehensive toxicological assessments are necessary to ensure its suitability for therapeutic use.

The role of 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine in addressing unmet medical needs is increasingly evident. Its structural features align well with emerging therapeutic strategies targeting complex diseases such as cancer and neurodegenerative disorders. The benzothiazole core's ability to modulate key signaling pathways makes it a valuable tool for researchers seeking novel interventions. As drug discovery methodologies evolve, compounds like this one will continue to play a pivotal role in shaping future treatments.

The synthesis of 5-methoxy-N-[2-(morpholin-4-yl)ethyl]-1,3-benzothiazol-2-amine presents both challenges and opportunities for synthetic chemists. Advanced synthetic techniques have enabled efficient preparation of this complex molecule while maintaining high purity standards. Future research may explore greener synthetic routes to minimize environmental impact without compromising yield or quality. Such efforts are essential in aligning pharmaceutical production with sustainable practices.

Collaborative efforts between academic institutions and pharmaceutical companies are critical for translating basic research into clinical applications. The study of 5-methoxy-N-[2-(morpholin-4-yilethyl)-1,3-benzothiazol - 2 - amine exemplifies how interdisciplinary partnerships can drive innovation in chemical biology. By combining expertise from multiple disciplines, researchers can accelerate the development of novel therapeutics that address global health challenges.

In conclusion, 5 - methoxy - N - [ 2 - ( morpholin - 4 - yl ) ethyl ] - 1 , 3 - benzothiazol - 2 - amine ( CAS no . 1105189 - 14 - 7 ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Its potential as a therapeutic agent continues to be explored through rigorous scientific investigation , paving the way for innovative treatments in various disease areas . As our understanding of molecular interactions deepens , compounds like this one will undoubtedly contribute to future breakthroughs in medicine .